Cas no 2171151-34-9 (2-ethyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid)

• Product Name: 2-ethyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• CAS No: 2171151-34-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5766407
• PubChem ID: 165580374
• Update Time: 2025-06-07

2-ethyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1532674
• EN300-1532831
• 2171160-85-1
• EN300-1532239
• 2-ethyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2-ethyl-2-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2-ethyl-2-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2172457-25-7
• 2171151-34-9
• 2-ethyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid

• Inchi： 1S/C26H30N2O5/c1-3-26(4-2,24(30)31)28-23(29)16-13-17(14-16)27-25(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22H,3-4,13-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： FWJOWXHYKIIYIR-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid

Research Update on 2-ethyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS: 2171151-34-9)

The compound 2-ethyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS: 2171151-34-9) has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This Fmoc-protected amino acid derivative, characterized by its cyclobutyl backbone and ethyl-substituted butanoic acid moiety, serves as a crucial building block in peptide synthesis and drug discovery.

Recent studies have focused on the compound's role as a constrained scaffold for developing novel peptide-based therapeutics. The cyclobutyl ring introduces significant conformational restrictions, making this compound particularly valuable for designing stabilized peptide mimetics with enhanced bioavailability and target specificity. Researchers at several institutions have incorporated this building block into peptide sequences targeting G-protein coupled receptors (GPCRs) and protein-protein interactions (PPIs).

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful application of 2171151-34-9 in developing selective melanocortin receptor agonists. The constrained structure provided by the cyclobutyl ring significantly improved the metabolic stability of the resulting peptides while maintaining high receptor binding affinity. This research highlights the compound's potential in developing treatments for metabolic disorders and inflammatory conditions.

In synthetic chemistry applications, the Fmoc-protected amino acid derivative has shown excellent compatibility with standard solid-phase peptide synthesis (SPPS) protocols. Recent optimization studies have established efficient coupling conditions for this sterically hindered building block, achieving coupling yields exceeding 85% in most cases. The compound's stability under basic Fmoc-deprotection conditions (typically 20% piperidine in DMF) has been confirmed through comprehensive HPLC-MS analysis.

Emerging research suggests potential applications of 2171151-34-9 beyond peptide therapeutics. A 2024 preprint publication describes its incorporation into small molecule proteolysis-targeting chimeras (PROTACs), where the cyclobutyl constraint helps optimize linker geometry for effective target protein degradation. This innovative approach may open new avenues in targeted protein degradation therapeutics.

From a commercial perspective, the compound has become increasingly available from specialty chemical suppliers, reflecting growing demand from both academic and industrial researchers. Current market analysis indicates expanding applications in both early-stage drug discovery and advanced lead optimization programs, particularly in the development of next-generation peptide therapeutics.

Future research directions for 2171151-34-9 include further exploration of its conformational properties through advanced NMR studies and computational modeling, as well as expanded applications in the design of macrocyclic peptides and peptidomimetics. The compound's unique structural features continue to make it a valuable tool for addressing key challenges in medicinal chemistry and chemical biology.